Cas no 2138342-88-6 (2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)-)

2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)-, is a specialized organic compound featuring a propynoic acid backbone substituted with a 2-ethyl-3-pyrrolidinyl group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring alkyne functionalization or heterocyclic modifications. The compound's pyrrolidine moiety enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, where selective functionalization is critical. Its alkyne group offers versatility in click chemistry and cross-coupling reactions, enabling efficient derivatization. The ethyl substitution on the pyrrolidine ring may influence steric and electronic properties, optimizing its utility in targeted molecular design. Suitable for controlled laboratory use under appropriate handling conditions.
2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)- structure
2138342-88-6 structure
Product Name:2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)-
CAS No:2138342-88-6
MF:C9H13NO2
MW:167.205022573471
CID:5300964
Update Time:2025-10-21

2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)-
    • Inchi: 1S/C9H13NO2/c1-2-8-7(5-6-10-8)3-4-9(11)12/h7-8,10H,2,5-6H2,1H3,(H,11,12)
    • InChI Key: POPRTWXSFAXXCB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C#CC1CCNC1CC

2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)- Pricemore >>

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Additional information on 2-Propynoic acid, 3-(2-ethyl-3-pyrrolidinyl)-

2-Propynoic Acid, 3-(2-Ethyl-3-Pyrrolidinyl)

The compound 2-Propynoic Acid, 3-(2-Ethyl-3-Pyrrolidinyl), with the CAS number No. 2138342-88-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of propargyl acids, which are known for their unique chemical properties and potential applications in drug design and material science.

Chemical Structure and Properties

The molecular structure of 2-Propynoic Acid, 3-(2-Ethyl-3-Pyrrolidinyl) is characterized by a propargyl group (-C≡CH) attached to a pyrrolidine ring. The pyrrolidine ring is a five-membered cyclic amine, which contributes to the compound's stability and reactivity. The presence of the ethyl group at position 2 of the pyrrolidine ring adds further complexity to the molecule, influencing its physical and chemical properties.

Synthesis and Characterization

The synthesis of No. 2138342-88-6 involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound has been characterized using various spectroscopic techniques, including NMR, IR, and MS, which have provided insights into its molecular structure and purity.

Applications in Drug Design

One of the most promising applications of No. 2138342-88-6 lies in its potential as a lead compound in drug design. The propargyl group is known to exhibit bioisosteric properties, making it a valuable substituent in medicinal chemistry. Recent studies have explored its role as a component in antiviral agents, where its ability to inhibit viral replication has shown promising results.

Environmental Impact and Safety

As with any chemical compound, understanding the environmental impact of No. 2138342-88-6 is crucial. Preliminary studies suggest that the compound is biodegradable under certain conditions, though further research is needed to assess its long-term effects on ecosystems. Safety data indicates that it should be handled with care, as exposure may cause irritation to sensitive tissues.

Future Directions

The future of No. 2138342-88-6 looks bright, with ongoing research exploring its potential in advanced materials and green chemistry. Its unique properties make it a candidate for use in polymer synthesis and as a building block for more complex molecules. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation in this area.

In conclusion, No. 2138342-88-6, or No. 2138342-88-6, stands as a testament to the ingenuity of modern chemistry. Its versatility and potential applications continue to inspire researchers across various disciplines, ensuring that this compound remains at the forefront of scientific exploration.

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